Cas no 2648940-06-9 (3-(Difluoromethyl)cyclobutane-1-sulfonyl fluoride)

• Product Name: 3-(Difluoromethyl)cyclobutane-1-sulfonyl fluoride
• CAS No: 2648940-06-9
• MF: C₅H₇F₃O₂S
• MW: 188.168091058731
• CID: 6031369
• PubChem ID: 165607170
• Update Time: 2025-06-08

3-(Difluoromethyl)cyclobutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)cyclobutane-1-sulfonyl fluoride
• 2648940-06-9
• EN300-4125214
• 3-(Difluoromethyl)cyclobutane-1-sulfonyl fluoride

• Inchi： 1S/C5H7F3O2S/c6-5(7)3-1-4(2-3)11(8,9)10/h3-5H,1-2H2
• InChI Key： DWCGZFAPOLPEFN-UHFFFAOYSA-N
• SMILES： S(C1CC(C(F)F)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 188.01188512g/mol
• Monoisotopic Mass: 188.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-(Difluoromethyl)cyclobutane-1-sulfonyl fluoride

Introduction to 3-(Difluoromethyl)cyclobutane-1-sulfonyl fluoride (CAS No. 2648940-06-9)

3-(Difluoromethyl)cyclobutane-1-sulfonyl fluoride (CAS No. 2648940-06-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatility in synthetic chemistry and biological activity. The presence of both a difluoromethyl group and a cyclobutane ring in its molecular structure imparts distinct reactivity and functional characteristics, making it a valuable intermediate in the development of novel molecules.

The difluoromethyl group, a key feature of this compound, is particularly noteworthy for its role in enhancing metabolic stability and binding affinity in drug candidates. In recent years, there has been a surge in the exploration of fluorinated compounds in medicinal chemistry, driven by their ability to modulate pharmacokinetic profiles and improve therapeutic efficacy. The cyclobutane ring, on the other hand, contributes to the rigidity of the molecule, which can be strategically exploited to optimize interactions with biological targets. This combination of structural elements makes 3-(Difluoromethyl)cyclobutane-1-sulfonyl fluoride a promising building block for constructing complex scaffolds with tailored biological activities.

Recent advancements in synthetic methodologies have enabled more efficient access to sulfonyl fluoride derivatives like 3-(Difluoromethyl)cyclobutane-1-sulfonyl fluoride, facilitating its incorporation into diverse chemical libraries. These synthetic strategies often leverage transition-metal catalysis and organofluorine chemistry to achieve high selectivity and yield. Such improvements have not only streamlined the production process but also opened new avenues for exploring its applications in drug discovery and material science.

In the realm of pharmaceutical research, 3-(Difluoromethyl)cyclobutane-1-sulfonyl fluoride has been investigated as a precursor for synthesizing bioactive molecules targeting various therapeutic areas. For instance, sulfonyl fluorides are known to exhibit inhibitory effects on certain enzymes and receptors, making them relevant in the development of anti-inflammatory, antiviral, and anticancer agents. The unique electronic properties conferred by the difluoromethyl group can further fine-tune these interactions, potentially leading to more potent and selective drug candidates.

One particularly intriguing application of this compound is in the synthesis of fluorinated heterocycles, which are increasingly recognized for their role in medicinal chemistry due to their ability to enhance bioavailability and binding affinity. The cyclobutane ring provides a stable core that can be functionalized at multiple positions, allowing for the creation of structurally diverse derivatives. Such flexibility has been exploited in recent studies aimed at developing novel kinase inhibitors and protease inhibitors, where fluorinated sulfonyl fluorides have shown promise.

The use of computational modeling has also played a crucial role in understanding the potential applications of 3-(Difluoromethyl)cyclobutane-1-sulfonyl fluoride. Molecular dynamics simulations and quantum mechanical calculations have helped elucidate how this compound interacts with biological targets at the atomic level. These insights have guided the design of optimized derivatives with enhanced pharmacological properties. Additionally, virtual screening techniques have been employed to identify new lead compounds derived from this scaffold, further demonstrating its utility in drug discovery efforts.

From an agrochemical perspective, sulfonyl fluorides have demonstrated efficacy as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests. The structural features of 3-(Difluoromethyl)cyclobutane-1-sulfonyl fluoride make it a potential candidate for developing next-generation crop protection agents that offer improved environmental safety and resistance management.

The synthesis and application of this compound also highlight the importance of sustainable chemistry practices. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader industry trends aimed at making chemical manufacturing more environmentally responsible while maintaining high standards of quality and efficiency.

In conclusion,3-(Difluoromethyl)cyclobutane-1-sulfonyl fluoride (CAS No. 2648940-06-9) represents a versatile intermediate with significant potential across multiple domains of chemical research. Its unique structural features, coupled with advancements in synthetic methodologies and computational modeling, position it as a valuable tool for developing innovative pharmaceuticals and agrochemicals. As the field continues to evolve, further exploration of this compound is expected to yield new insights and applications that will benefit both science and industry.